3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid, commonly known as CMPCM, is an organic compound with a wide range of applications in synthetic chemistry, biochemistry and pharmacology. This compound has been extensively studied over the past few decades due to its unique properties and broad range of potential applications.
Scientific Research Applications
CMPCM has a wide range of applications in scientific research. It has been used as a substrate for the synthesis of various compounds, such as the antifungal agent fluconazole, as well as a reagent for the synthesis of a variety of other organic compounds. CMPCM has also been used in the synthesis of aryl amides, which are important intermediates in the synthesis of pharmaceuticals and other biologically active compounds. Additionally, CMPCM has been used in the synthesis of peptide-based drugs and as a starting material for the synthesis of a variety of heterocyclic compounds.
Mechanism of Action
The mechanism of action of CMPCM is not well understood. However, it is believed that the compound acts as an inhibitor of certain enzymes involved in the metabolism of drugs and other compounds. Specifically, CMPCM has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and other compounds. Additionally, CMPCM has been shown to inhibit the activity of certain proteases, which are involved in the breakdown of proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMPCM are largely unknown due to the limited research available. However, it has been shown to have some effect on the metabolism of drugs and other compounds in vitro. Specifically, CMPCM has been shown to inhibit the activity of cytochrome P450 enzymes and proteases, which are involved in the metabolism of drugs and other compounds. Additionally, CMPCM has been shown to have some effect on the expression of certain genes involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using CMPCM in laboratory experiments is its availability and relative ease of synthesis. Additionally, its unique properties make it an attractive choice for the synthesis of a wide variety of compounds. However, there are some limitations to using CMPCM in laboratory experiments. For example, the compound is relatively unstable and may degrade quickly in the presence of certain catalysts or other compounds. Additionally, CMPCM is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research on CMPCM. First, further research is needed to better understand the biochemical and physiological effects of the compound. Additionally, further research is needed to explore the potential applications of CMPCM in the synthesis of pharmaceuticals and other biologically active compounds. Finally, additional research is needed to explore the potential therapeutic applications of CMPCM in humans and other organisms.
Synthesis Methods
CMPCM can be synthesized via a two-step reaction. The first step involves the reaction of 2-chloro-5-methoxybenzoic acid with ethyl chloroformate to form the corresponding ethyl ester, followed by the reaction of the ester with 5-methoxycarbonylphenol. The overall reaction scheme is as follows:
2-Chloro-5-methoxybenzoic acid + Ethyl chloroformate → Ethyl 2-chloro-5-methoxybenzoate
Ethyl 2-chloro-5-methoxybenzoate + 5-Methoxycarbonylphenol → 3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid
properties
IUPAC Name |
3-(2-chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClO5/c1-21-12-6-10(5-11(7-12)15(18)19)13-8-9(16(20)22-2)3-4-14(13)17/h3-8H,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYJLXSQTKLVOCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)O)C2=C(C=CC(=C2)C(=O)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10691983 |
Source
|
| Record name | 2'-Chloro-5-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Chloro-5-methoxycarbonylphenyl)-5-methoxybenzoic acid | |
CAS RN |
1261939-96-1 |
Source
|
| Record name | 2'-Chloro-5-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10691983 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
